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Compound of Interest

Compound Name: Milvexian
CAS No.: 1802425-99-5
Cat. No.: B3324122
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides essential, immediate safety and logistical
information for the handling of Milvexian, an investigational oral factor Xla inhibitor. Adherence
to these guidelines is critical for minimizing risk and ensuring the integrity of research.

While Milvexian is not classified as a hazardous substance or mixture according to available
Safety Data Sheets (SDS), prudent laboratory practices are essential to maintain a safe
working environment. The following procedures and recommendations are based on standard
safety protocols for handling non-hazardous pharmaceutical compounds.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Milvexian in a laboratory setting. These recommendations are based on general laboratory
safety standards.
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PPE Category Item Specifications & Use Case

Standard laboratory grade. To

be worn at all times when
Hand Protection Nitrile Gloves handling Milvexian powder or

solutions. Change gloves

immediately if contaminated.

Worn over personal clothing to
protect against spills and

Body Protection Laboratory Coat contamination. Should be
buttoned and have long

sleeves.

o To be worn at all times in the
) Safety Glasses with Side
Eye Protection ] laboratory to protect from
Shields ) ]
splashes or airborne particles.

Use in a well-ventilated area. If
weighing or handling large

quantities of powder that may

Respiratory Protection Not generally required
generate dust, a dust mask or
working in a fume hood is
recommended.
To be worn at all times in the
Foot Protection Closed-toe Shoes laboratory to protect against

spills and falling objects.

Experimental Protocols: Safe Handling Procedures

Adherence to a strict protocol for handling Milvexian is crucial. The following step-by-step
guidance covers the lifecycle of the compound within a laboratory setting, from receipt to
disposal.

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
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Log the compound into the laboratory's chemical inventory system.

Store Milvexian in a cool, dry, and well-ventilated area, away from incompatible materials.
Follow any specific storage temperature requirements provided by the supplier.

. Preparation and Handling:
Always handle Milvexian in a designated area, away from general laboratory traffic.
Before handling, ensure that a safety shower and eyewash station are accessible.[1]
Don appropriate PPE as outlined in the table above.

When weighing the solid form, perform the task in a chemical fume hood or a balance
enclosure to minimize the potential for dust inhalation.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.
Clearly label all containers with the compound name, concentration, date, and your initials.
. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin thoroughly with
water.[1]

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support.[1]

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[1]

Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for disposal. For larger spills, evacuate the area and follow
your institution's emergency spill response procedures.

Disposal Plan
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As an investigational drug, the disposal of Milvexian and its associated waste must be handled
with care to prevent environmental contamination and ensure regulatory compliance.

e Unused Compound: Unused or expired Milvexian should be disposed of as chemical waste
through your institution's Environmental Health and Safety (EHS) office. Do not discard it in
the regular trash or pour it down the drain.

o Contaminated Materials: All disposable materials that have come into contact with
Milvexian, such as gloves, pipette tips, and paper towels, should be collected in a
designated, sealed waste container. This container should be clearly labeled as "Chemical
Waste" and include the name of the compound.

o Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The
rinsate should be collected as chemical waste. Once decontaminated, the empty container
can be disposed of according to institutional guidelines.

o Consult Local Regulations: Always consult your institution's EHS guidelines and local
regulations for the proper disposal of non-hazardous pharmaceutical waste.

Visualizing the Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of
Milvexian in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of Milvexian.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3324122/docs?utm_src=pdf-body-img#safeguarding-research-a-comprehensive-guide-to-handling-milvexian
https://www.benchchem.com/product/b3324122/docs?utm_src=pdf-body#safeguarding-research-a-comprehensive-guide-to-handling-milvexian
https://www.benchchem.com/product/b3324122?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3324122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

» To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to
Handling Milvexian]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3324122/docs#safeguarding-research-a-
comprehensive-guide-to-handling-milvexian]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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